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Compound of Interest

Compound Name: SGC2085
Cat. No.: B15583776
Get Quote

For researchers, scientists, and drug development professionals utilizing SGC2085, a potent
and selective inhibitor of protein arginine methyltransferase 4 (PRMT4/CARM1), a thorough
understanding of safety and handling protocols is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe and effective use of this compound in a laboratory setting. While the Safety Data
Sheet (SDS) for SGC2085 (hydrochloride) indicates that the substance is not classified as
hazardous according to the Globally Harmonized System (GHS), it is crucial to remember that
this product is intended for research use only and not for human or veterinary applications.[1]
Therefore, adopting a cautious and proactive approach to safety is strongly advised.

Physicochemical and Safety Data at a Glance

For quick reference, the following table summarizes key quantitative data for SGC2085 and its
hydrochloride salt.
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Property

Value

Source

Chemical Name

(S)-2-amino-N-(4-(3,5-
dimethylphenoxy)-3-

methylbenzyl)propanamide

MedKoo Biosciences

CAS Number

1821908-48-8 (free base),
1821908-49-9 (hydrochloride)

[1](2]

Molecular Formula

C19H24N202 (free base),
C19H24N202 « HCI

[1](2]

(hydrochloride)
] 312.41 g/mol (free base),
Molecular Weight i [1][2]
348.9 g/mol (hydrochloride)
Purity >98% [1]
Formulation Crystalline solid [1]
N DMF: 30 mg/mL, DMSO: 30
Solubility [1]
mg/mL, Ethanol: 30 mg/mL
Store at -20°C for long-term
Storage - [1][2]
stability (= 4 years).[1][2]
NFPA Ratings Health: 0, Fire: 0, Reactivity: O
HMIS Ratings Health: O, Fire: O, Reactivity: 0

Operational Workflow for Handling SGC2085

A systematic approach to handling SGC2085 from receipt to disposal is critical for maintaining
a safe laboratory environment. The following workflow diagram outlines the key steps.
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Operational Workflow for SGC2085 Handling
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Caption: This diagram illustrates the standard operating procedure for handling SGC2085, from
initial receipt to final disposal.
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Step-by-Step Handling and Disposal Plan

1.

3.

Receiving and Inspection:
Upon receipt, visually inspect the container for any signs of damage or leakage.
Verify that the product name and CAS number on the label match the order.

Wear appropriate personal protective equipment (PPE), including lab coat and gloves, during
inspection.

. Storage:

Store the compound in a tightly sealed, clearly labeled container.
For long-term stability, store SGC2085 at -20°C.[2]
Store away from strong oxidizing agents and strong acids.[3]

Personal Protective Equipment (PPE): While the SDS does not mandate specific PPE, a

precautionary approach is recommended for handling any research compound.

Eye Protection: Wear safety glasses with side shields.[3][4]

Hand Protection: Wear nitrile or other chemical-resistant gloves.[3][4] Although no specific
glove material has been tested, impermeability is key.

Body Protection: A standard laboratory coat is recommended to protect clothing.[3]

Respiratory Protection: Not generally required for handling small quantities of the solid in a
well-ventilated area. If creating aerosols or handling larger quantities, work in a fume hood.

[3]

. Solution Preparation and Handling:

All handling of the solid compound and preparation of solutions should be performed in a
well-ventilated area, preferably a chemical fume hood, to avoid inhalation of any dust or
aerosols.[3]
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e Avoid contact with skin and eyes.[3]

o Use appropriate solvents such as DMF, DMSO, or Ethanol for dissolution.[1]
5. In Case of Exposure:

 After Inhalation: Move to fresh air. If symptoms persist, consult a physician.

o After Skin Contact: Wash the affected area with soap and plenty of water.[3] The product is
generally not expected to irritate the skin.

» After Eye Contact: Rinse the opened eye for several minutes under running water.
o After Swallowing: If symptoms persist, consult a doctor.
6. Decontamination:

o Clean all work surfaces and equipment thoroughly with an appropriate solvent (e.g., 70%
ethanol) after handling is complete.

7. Disposal:

» Dispose of unused SGC2085 and any contaminated materials (e.g., pipette tips, tubes,
gloves) in accordance with federal, state, and local environmental control regulations.[3]

» Do not allow the product to enter sewers or surface and ground water.

Decision Pathway for PPE Selection

The level of PPE should be based on the specific procedure and the potential for exposure.
The following diagram provides a logical pathway for selecting appropriate PPE.
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PPE Selection Pathway for SGC2085

What is the handling procedure?

Handling Solution
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Caption: This flowchart guides the selection of appropriate Personal Protective Equipment
(PPE) based on the handling procedure for SGC2085.

By adhering to these guidelines, researchers can confidently and safely handle SGC2085,

fostering a secure and productive research environment. This proactive approach to safety not

only protects laboratory personnel but also ensures the integrity of experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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